Cas no 57356-64-6 ((5-Bromopyrimidin-2-yl)piperidine)

• Product Name: (5-Bromopyrimidin-2-yl)piperidine
• CAS No: 57356-64-6
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• MDL: MFCD00483257
• CID: 366185
• PubChem ID: 329766794
• Update Time: 2025-05-19

(5-Bromopyrimidin-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperidin-1-yl)pyrimidine
• (5-Bromopyrimidin-2-yl)piperidine
• 5-Bromo-2-piperidin-1-ylpyrimidine
• Pyrimidine,5-bromo-2-(1-piperidinyl)-
• AB06309
• SR-01000383984
• 57356-64-6
• N11948
• SCHEMBL365996
• 5-bromo-2-piperidin-1-yl-pyrimidine
• OSEFZQJCFCWHKB-UHFFFAOYSA-N
• SR-01000383984-1
• MFCD00483257
• A869703
• 5-Bromo-2-(1-piperidinyl)pyrimidine, 96%
• DTXSID20394312
• 2(N-Piperidinyl)-5-bromopyrimidine
• TS-03375
• 5-BROMO-2-(1-PIPERIDINYL)PYRIMIDINE
• AKOS013153969
• EN300-363517
• CS-0130599
• 2-(N-Piperidinyl)-5-bromopyrimidine

• MDL： MFCD00483257
• Inchi： 1S/C9H12BrN3/c10-8-6-11-9(12-7-8)13-4-2-1-3-5-13/h6-7H,1-5H2
• InChI Key： OSEFZQJCFCWHKB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCCCC1

Computed Properties

• Exact Mass: 241.02100
• Monoisotopic Mass: 241.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Melting Point: 58-63 °C
• PSA: 29.02000
• LogP: 2.29440

(5-Bromopyrimidin-2-yl)piperidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (5-Bromopyrimidin-2-yl)piperidine

Introduction to (5-Bromopyrimidin-2-yl)piperidine (CAS No. 57356-64-6)

(5-Bromopyrimidin-2-yl)piperidine (CAS No. 57356-64-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 5-bromo substitution on the pyrimidine ring and its piperidine moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The pyrimidine scaffold is a fundamental building block in nucleic acids and many biologically active molecules. The introduction of a bromine atom at the 5-position of the pyrimidine ring can significantly influence the compound's physicochemical properties and biological activity. The piperidine ring, on the other hand, is known for its ability to enhance the lipophilicity and membrane permeability of molecules, making it an attractive moiety for drug design.

Recent studies have highlighted the potential of (5-Bromopyrimidin-2-yl)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, (5-Bromopyrimidin-2-yl)piperidine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying this anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of (5-Bromopyrimidin-2-yl)piperidine have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's lipophilicity, as conferred by the piperidine ring, facilitates its passage through biological membranes, while the bromo substitution on the pyrimidine ring may enhance its stability and reduce metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of (5-Bromopyrimidin-2-yl)piperidine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, (5-Bromopyrimidin-2-yl)piperidine (CAS No. 57356-64-6) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments in these areas.